4-({[(2-Methoxyphenyl)methyl]amino}methyl)oxan-4-ol

• IUPAC Name: 4-[[(2-methoxyphenyl)methylamino]methyl]oxan-4-ol
• InChI: InChI=1S/C14H21NO3/c1-17-13-5-3-2-4-12(13)10-15-11-14(16)6-8-18-9-7-14/h2-5,15-16H,6-11H2,1H3
• InChI Key: WIVNGDFWLMATRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNCC2(CCOCC2)O
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol
• CAS No.: 1495458-70-2

Description

The compound “4-({[(2-Methoxyphenyl)methyl]amino}methyl)oxan-4-ol” is a complex organic molecule. Based on its name, it likely contains a methoxyphenyl group, a methylamino group, and an oxan-4-ol group.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, related compounds have been synthesized via Schiff bases reduction route. This involves the use of reducing agents like sodium borohydride (NaBH4), which is known for its selectivity and ability to reduce different functional groups.

Molecular Structure Analysis

The molecular structure of a related compound, “4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline”, consists of asymmetric units of C16H20N2O in orthorhombic crystal systems. The structure is stabilized by secondary intermolecular interactions.